![molecular formula C8H10N2OS B2758746 2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carbaldehyde CAS No. 1557482-13-9](/img/structure/B2758746.png)
2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carbaldehyde is a chemical compound with the molecular formula C8H10N2OS and a molecular weight of 182.25 . It is a powder that is stored at 4 degrees Celsius .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H10N2OS/c1-10-8(4-11)6-5-12-3-2-7(6)9-10/h4H,2-3,5H2,1H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder that is stored at 4 degrees Celsius . It has a molecular weight of 182.24 .Scientific Research Applications
Synthesis and Biological Activities Research has explored the synthesis of heterocycles with the pyrazole moiety, demonstrating significant biological activities such as antimicrobial, anti-inflammatory, and analgesic effects. These findings suggest the potential of 2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carbaldehyde derivatives in developing new therapeutic agents with diverse biological activities (Abdel-Wahab et al., 2012).
Antibacterial and Antifungal Properties Another study highlighted the antibacterial properties of pyrazolopyridine derivatives, indicating moderate to good activity against both Gram-negative and Gram-positive bacteria. This underscores the compound's role in addressing antibiotic resistance and developing new antimicrobial agents (Panda et al., 2011).
Inhibition of Enzymes The ability to inhibit specific enzymes, such as 5α-reductase and aromatase, is crucial in treating conditions like prostate enlargement and hormone-related cancers. Research into derivatives of pyrazole-carbaldehyde compounds has shown promising results in this area, offering a pathway to new treatments (El-Naggar et al., 2020).
Cytotoxicity and Anticancer Activity Compounds based on the pyrazole structure have been investigated for their cytotoxicity against cancer cell lines, revealing significant anticancer activity without affecting normal cells. This indicates the potential for developing selective anticancer therapies (Kamel, 2015).
Chitosan Schiff Bases for Antimicrobial Application Chitosan Schiff bases incorporating pyrazole-derived aldehydes have shown antimicrobial activity against various bacteria and fungi. This application in biodegradable and biocompatible materials opens new avenues in pharmaceuticals and material science (Hamed et al., 2020).
properties
IUPAC Name |
2-methyl-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2OS/c1-10-8(4-11)6-5-12-3-2-7(6)9-10/h4H,2-3,5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDIYXQWXGUPIED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C2CSCCC2=N1)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.